Cas no 2228349-20-8 (2-azido-2-(3-tert-butylphenyl)ethan-1-ol)

• Product Name: 2-azido-2-(3-tert-butylphenyl)ethan-1-ol
• CAS No: 2228349-20-8
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 6502810
• PubChem ID: 165703265
• Update Time: 2025-10-29

2-azido-2-(3-tert-butylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(3-tert-butylphenyl)ethan-1-ol
• Benzeneethanol, β-azido-3-(1,1-dimethylethyl)-

• Inchi： 1S/C12H17N3O/c1-12(2,3)10-6-4-5-9(7-10)11(8-16)14-15-13/h4-7,11,16H,8H2,1-3H3
• InChI Key： PSOIVHMPGVAOBH-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C(C)(C)C)C=1)(CO)N=[N+]=[N-]

Additional information on 2-azido-2-(3-tert-butylphenyl)ethan-1-ol

2-Azido-2-(3-Tert-Butylphenyl)Ethan-1-Ol: A Comprehensive Overview

The compound 2-Azido-2-(3-Tert-Butylphenyl)Ethan-1-Ol, identified by the CAS number NO2228349-20-8, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and functional groups, which make it a valuable tool in fields such as drug discovery, materials science, and advanced chemical synthesis.

The molecular structure of 2-Azido-2-(3-Tert-Butylphenyl)Ethan-1-Ol is characterized by a central ethanediol backbone with an azide group (-N₃) attached at the second carbon. The presence of the azide group introduces reactive properties, making this compound a candidate for click chemistry reactions, particularly the Huisgen cycloaddition. The bulky tert-butyl substituent on the phenyl ring adds steric hindrance, which can influence the compound's reactivity and solubility properties. These features collectively contribute to its versatility in chemical transformations.

Recent studies have highlighted the potential of azide-containing compounds like this one in drug delivery systems. The azide group can act as a bioisostere, replacing other functional groups in bioactive molecules without significantly altering their pharmacokinetic profiles. This property makes 2-Azido-2-(3-Tert-Butylphenyl)Ethan-1-Ol a promising candidate for developing new drug candidates with enhanced bioavailability and efficacy.

In materials science, the compound's unique structure has been explored for applications in polymer synthesis. The azide group can undergo polymerization under specific conditions, leading to the formation of novel materials with tailored mechanical and thermal properties. Additionally, the tert-butyl substituent provides stability to the polymer backbone, making it suitable for high-performance applications.

The synthesis of 2-Azido-2-(3-Tert-Butylphenyl)Ethan-1-Ol typically involves multi-step organic reactions. One common approach includes the nucleophilic substitution of an appropriate bromide or chloride precursor with sodium azide (NaN₃). The tert-butylphenol derivative is often synthesized via Friedel-Crafts alkylation or through more advanced methods like Suzuki coupling, depending on the starting materials available.

The compound's reactivity is further enhanced by its ability to participate in various click chemistry reactions. For instance, the azide group can undergo cycloaddition with alkyne derivatives to form stable triazole rings. This reaction is not only efficient but also environmentally friendly, making it a preferred method in green chemistry practices.

In terms of biological applications, preliminary studies suggest that 2-Azido-2-(3-Tert-Butylphenyl)Ethan-1-Ol exhibits moderate cytotoxicity against certain cancer cell lines. This observation opens avenues for further research into its potential as an anticancer agent or as a scaffold for drug development.

The compound's solubility properties are another area of interest. Due to the presence of both hydrophilic (azide) and hydrophobic (tert-butyl phenyl) groups, it exhibits amphiphilic behavior. This characteristic makes it suitable for use in emulsion-based delivery systems or as a component in self-assembling nanostructures.

In conclusion, 2-Azido-2-(3-Tert-Butylphenyl)Ethan-1-Ol represents a versatile molecule with diverse applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as a valuable asset in modern chemical research and development.